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Compound of Interest

Adenosine 5'-monophosphate
Compound Name: ,
xsodium salt

CAS No.: 1231926-40-1

Cat. No.: B12349979

Get Quote

Executive Summary & Chemical Profile

Adenosine 5'-monophosphate (AMP) sodium salt is a fundamental nucleotide used extensively
in metabolic signaling research (AMPK activation), molecular biology, and drug formulation.[1]
While generally classified as non-hazardous under GHS standards, its bioactive nature and
physical form (fine powder) require strict adherence to chemical hygiene to prevent
experimental cross-contamination and ensuring environmental compliance.

Operational Insight: The primary risk with AMP sodium salt is not acute toxicity, but
hygroscopicity and hydrolysis. Improper disposal of degraded stock can lead to microbial
growth in waste streams, while improper handling can introduce phosphate contamination into
sensitive assays.

Chemical Identity & Physical Properties
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Property Specification

Chemical Name Adenosine 5'-monophosphate, sodium salt
CAS Number 4578-31-8 (Disodium), 13474-03-8 (General)
Molecular Formula C10H12NsNa207P (Disodium salt)

Highly soluble in water (~50 mg/mL); insoluble

Solubility i ethanol
Stabilit Hygroscopic; hydrolyzes to Adenosine and
abili
Y Inorganic Phosphate (Pi) in acidic conditions
Storage -20°C (Desiccated)

o Not Classified / Low Hazard (May cause
GHS Classification o
mechanical irritation)

Pre-Disposal Safety & Handling

Before initiating any disposal workflow, verify the state of the material. AMP sodium salt is
sensitive to strong oxidizers.

Personal Protective Equipment (PPE) Matrix

o Respiratory: N95 mask or P100 respirator recommended if handling large quantities of open
powder to prevent inhalation of dust.

e Dermal: Nitrile gloves (0.11 mm minimum thickness).

e Ocular: Safety glasses with side shields.

Incompatibility Alert

Do NOT mix with:
o Strong Oxidizing Agents: Potential for exothermic reaction.

o Strong Acids: Rapid hydrolysis releases heat and degrades the nucleotide.
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Disposal Decision Framework (Workflow)

Proper disposal depends entirely on the context of the AMP usage. Is it a pure chemical, a
solvent mixture, or a biological byproduct?

Identify Waste Stream

Biological Contamination?

Physical State?

Solid / Powder Liquid Solution

No Bio-contact Buffer/Solvent Contact with Cells/DNA

Pure/Expired Chemical Chemical Buffer Only Used in Cell Culture/rDNA Media/Biological Fluid

Preferred *Check Local Regs

High-Temp Incineration Drain Disposal* Autoclave / Bleach (10%)
(Lab Chemical Waste) (ONLY if permitted by local EHS) then Biohazard Waste

Click to download full resolution via product page

Figure 1: Decision matrix for segregating AMP sodium salt waste streams based on biological
contamination and physical state.

Detailed Disposal Protocols
Protocol A: Solid Waste (Expired or Surplus Powder)

Applicability: Unused stock, expired reagent, or spill cleanup residues.

¢ Segregation: Do not mix with halogenated solvents or heavy metals.
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o Containerization: Place the original container (tightly capped) inside a clear, sealable
secondary bag (e.g., Ziploc).

» Labeling: Affix a hazardous waste tag.
o Chemical Name: Adenosine 5'-monophosphate sodium salt.[1][2][3][4][5][6][7][8][9]
o Hazard:[4][5][8][9][10] "Non-Regulated Organic Salt" (or "Irritant” if dust is present).
o Disposal Method: Transfer to EHS for High-Temperature Incineration.

o Why? Although non-toxic, incineration ensures complete destruction of the bioactive
nucleotide, preventing any potential biological uptake in environmental systems.

Protocol B: Liquid Waste (Aqueous Buffers)

Applicability: AMP dissolved in PBS, Tris, or water.
e pH Check: Ensure pH is between 5 and 9.

e Collection: Collect in a High-Density Polyethylene (HDPE) carboy labeled "Non-Hazardous
Aqueous Waste."

e Drain Disposal (Conditional):

o Note: Many institutions allow dilute solutions (<10 mM) of nucleotides to be flushed with
copious water, as they are naturally occurring metabolites.

o Validation:YOU MUST check your facility's specific wastewater permit before pouring
down the drain. If in doubt, use the chemical waste carboy.

Protocol C: Biologically Contaminated Waste

Applicability: AMP used in cell culture media or with recombinant DNA.
o Decontamination:

o Liquids: Add bleach (sodium hypochlorite) to a final concentration of 10%.[11] Allow to sit
for 30 minutes.
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o Solids: Collect in biohazard bags (Red Bag).

o Disposal: Autoclave at 121°C for 30 minutes or incinerate as medical waste.

Accidental Release Measures (Spill Protocol)

Immediate Action: Isolate the area. If the spill is large (>50g) and airborne dust is visible,
evacuate briefly to let dust settle.

Step-by-Step Cleanup

e PPE Up: Wear nitrile gloves, safety glasses, and a lab coat.
e Containment:
o Dry Spill: Cover with a damp paper towel to prevent dust generation. Do not dry sweep.
o Wet Spill: Absorb with inert material (vermiculite or chemical spill pads).
e Cleaning:
o Scoop material into a waste container.[5][8]
o Clean the surface with a 10% ethanol solution followed by water.

o Scientific Note: AMP is a phosphate source. Thorough rinsing is required to prevent
phosphate contamination of subsequent experiments on the same bench.

o Disposal: Label collected waste as "Chemical Waste - Debris" and process via Protocol A.

Regulatory & Environmental Context
United States (EPA/RCRA)

o Status: Adenosine 5'-monophosphate is not a P-listed or U-listed hazardous waste under 40
CFR 261.33.

o Classification: It does not exhibit characteristics of ignitability, corrosivity, reactivity, or toxicity
(TCLP).
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o Compliance: While not federally regulated as hazardous, it should be managed under the
"Prudent Practices in the Laboratory" guidelines to maintain a "Cradle-to-Grave"
stewardship.

Europe (REACH/ECHA)

o Status: Not classified as PBT (Persistent, Bioaccumulative, Toxic) or vPvB.[4]

o Disposal Code (EWC): 16 05 09 (Discarded chemicals other than those mentioned in 16 05
06, 16 05 07, or 16 05 08).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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